Cas no 1361872-79-8 (Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate
• CAS No: 1361872-79-8
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931915
• Update Time: 2025-06-07

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)8-9(17-2)7(10(12)13)4-6(5-14)15-8/h4,10H,3,5,14H2,1-2H3
• InChI Key： YYXRNFWCSHNRMR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C(=O)OCC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS No. 1361872-79-8): A Comprehensive Overview

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate, identified by its CAS number 1361872-79-8, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of an aminomethyl group, a difluoromethyl substituent, and a methoxypyridine core makes it a versatile intermediate for synthesizing various bioactive molecules.

The Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate molecule exhibits a rich chemical profile that positions it as a valuable building block in medicinal chemistry. The combination of polar and non-polar regions in its structure allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are well-documented for their roles in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The specific substitution pattern in Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate contributes to its unique pharmacological properties, which have been the focus of numerous research studies.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The aminomethyl group provides a site for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity or modulate pharmacokinetic profiles. Similarly, the difluoromethyl group is known to improve metabolic stability and binding interactions with biological targets, making it a desirable feature in drug design.

The methoxypyridine core of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate is particularly noteworthy due to its prevalence in biologically active compounds. Pyridine derivatives have been extensively studied for their ability to interact with enzymes and receptors, often leading to therapeutic effects. The methoxy group further enhances the compound's versatility by providing another site for chemical modification.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate. These improvements have not only reduced costs but also opened up new possibilities for exploring its pharmacological potential. Researchers are now able to access larger quantities of this compound, facilitating more comprehensive studies on its biological activities and mechanisms of action.

The pharmacological profile of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate has been the subject of several investigations. Initial studies suggest that this compound exhibits promising activity against various disease targets. For instance, its interaction with certain enzymes has been linked to anti-inflammatory effects, while its binding to specific receptors may contribute to anticancer properties. These findings underscore the compound's potential as a lead molecule for developing new therapeutics.

The synthesis of derivatives from Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate has also been explored as a means to optimize its pharmacological properties. By modifying specific functional groups, researchers can fine-tune the compound's activity, solubility, and metabolic stability. This approach has led to the discovery of several novel analogs with enhanced therapeutic potential.

The role of computational chemistry in studying compounds like Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate cannot be overstated. Advanced computational methods allow researchers to predict the biological activity and interactions of molecules before they are synthesized, saving time and resources. These tools have been instrumental in identifying promising candidates for further experimental validation.

In conclusion, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS No. 1361872-79-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the discovery and development of novel therapeutics.